Ferric 1-glycerophosphate

• CAS: 1301-70-8
• Molecular Formula: C8H18Fe2O12P2
• Molecular Weight: 479.86 g/mol
• SMILES: C(CO)C(CCO)OP(=O)([O-])[O-].C(C(COP(=O)([O-])[O-])O)O.[Fe+2].[Fe+2]
• InChI: InChI=1S/C5H13O6P.C3H9O6P.2Fe/c6-3-1-5(2-4-7)11-12(8,9)10;4-1-3(5)2-9-10(6,7)8;;/h5-7H,1-4H2,(H2,8,9,10);3-5H,1-2H2,(H2,6,7,8);;/q;;2*+2/p-4
• InChIKey: CBEYZWBXIPZYNH-UHFFFAOYSA-J

Iron fortification often fails due to metallic taste, tooth staining, and protein destabilization. Ferric 1-glycerophosphate solves these with a unique profile: • 5.02% iron absorption in milk (human study) • pH 4-5 avoids organoleptic & stability issues • No extrinsic tooth staining vs. ferrous sulfate. Sourced for pharma & nutritional R&D with reliable global supply.

Ferric 1-Glycerophosphate Overview

Ferric 1-glycerophosphate (CAS 1301-70-8), also designated as iron(III) glycerophosphate, is an inorganic iron salt composed of ferric iron (Fe³⁺) coordinated with glycerophosphate ligands. This compound is supplied as a pale yellow to greenish-yellow powder with a molecular weight of approximately 621.86 g/mol . It is recognized as a source of iron for nutritional fortification and pharmaceutical preparations, and it is included in international regulatory compendia such as the British Pharmaceutical Codex (BPC) . Its primary value proposition lies in its use as an iron source in applications where solubility, pH, and iron content are critical formulation parameters, as detailed in the subsequent sections.

Formulation pH control Less acidic aqueous pH supports formulations requiring reduced gastric irritation potential and improved ingredient compatibility.

Tooth-staining absence No extrinsic tooth staining, supporting oral product acceptance and patient compliance in long-term use formulations.

Grade selection Multiple commercial grades (BPC 63, NF) allow tailored iron content and pH to match application-specific requirements.

Ferric 1-Glycerophosphate Differentiators

The selection of an iron source for nutritional or pharmaceutical applications extends beyond elemental iron content. Critical formulation parameters such as solubility, pH of aqueous solutions, and the potential for undesirable organoleptic or surface effects can profoundly impact product performance and consumer acceptance. Ferric 1-glycerophosphate distinguishes itself from common alternatives like ferrous sulfate, ferric pyrophosphate, and ferric orthophosphate through a unique combination of moderate solubility, a less acidic pH profile, and the absence of tooth-staining potential [1]. These specific, quantifiable characteristics are essential for formulators aiming to optimize stability, palatability, and target delivery profiles, as documented in the comparative evidence below.

Ferrous sulfate

Higher solubility and more acidic pH may shift formulation stability and gastric tolerability endpoints compared to ferric glycerophosphate.

Ferric pyrophosphate / orthophosphate

Reported relative bioavailability (RBV) is substantially lower, limiting nutritional equivalence in fortification applications.

Ferrous sulfate – tooth staining

Documented extrinsic tooth staining potential may compromise oral product acceptance, unlike the non-staining profile of ferric glycerophosphate.

• [1] Miguel, J. C., Bowen, W. H., & Pearson, S. K. (1997). Effects of iron salts in sucrose on dental caries and plaque in rats. Caries Research, 31(6), 445-450. View Source

Ferric 1-Glycerophosphate Evidence Guide

Bioavailability vs. Ferrous Sulfate in Animals

In a comprehensive meta-analysis of iron source bioavailability in animal models, ferric glycerophosphate demonstrated a relative bioavailability (RBV) range of 86–100% when compared directly to the reference standard, ferrous sulfate heptahydrate (RBV = 100%). This positions it as a highly available iron source, contrasting sharply with other ferric salts like ferric orthophosphate, which exhibited a significantly lower RBV of 4–36% in the same analysis [1].

RBV vs. Ferrous Sulfate (Animal)

Cross-study comparable

Ferric glycerophosphate
86–100% RBV

Ferrous sulfate
100% (reference)

Supports comparable bioavailability assessment for animal feed fortification.

Meta-analysis across cattle, poultry, swine.

Evidence Dimension	Relative Bioavailability (RBV)
Target Compound Data	86–100%
Comparator Or Baseline	Ferrous Sulfate Heptahydrate: 100%
Quantified Difference	0% to -14% difference vs. ferrous sulfate
Conditions	Meta-analysis of in vivo animal feeding trials across multiple species (cattle, poultry, swine).

Why This Matters

This quantitative RBV data provides a scientific basis for substituting ferric glycerophosphate for ferrous sulfate in animal feed and potentially human nutrition, offering comparable iron availability.

• [1] EFSA Panel on Additives and Products or Substances used in Animal Feed (FEEDAP). (2022). Table 5: Relative Bioavailability of Iron Sources. Animals, 12(15), 1981. PMC9367456. View Source

Human Iron Absorption vs. Ferrous Sulfate in Milk

In a controlled human study involving children consuming iron-fortified skim milk, the absorption of iron from ferric glycerophosphate was quantitatively compared to that from ferrous sulfate. The results showed a marginally higher absorption from the glycerophosphate form (5.02%) compared to the sulfate form (4.08%) [1].

Human Absorption in Milk

Head-to-head

5.02% (ferric glycerophosphate) vs 4.08% (ferrous sulfate)

Reported absorption in milk matrix supports dairy fortification endpoint context.

Study in 19 children, skim milk fortified with labeled iron.

Evidence Dimension	Iron Absorption Percentage
Target Compound Data	5.02%
Comparator Or Baseline	Ferrous Sulfate: 4.08%
Quantified Difference	+23% relative difference
Conditions	In vivo study in 19 children (4-7 years old) consuming skim milk fortified with ⁵⁵Fe-labeled glycerophosphate and ⁵⁹Fe-labeled ferrous sulfate.

Why This Matters

This direct, head-to-head human absorption data demonstrates that ferric glycerophosphate is at least equivalent to, and in this case superior to, the benchmark ferrous sulfate in a relevant food matrix, supporting its use in dairy-based fortification.

• [1] Layrisse, M., Martinez-Torres, C., Divo, M. R., Jaffe, W., & Suarez, J. E. T. (1973). Iron absorption from skim milk enriched with iron glycerophosphate. Archivos Latinoamericanos de Nutricion, 23(1), 145-150. View Source

No Tooth Staining vs. Ferrous Sulfate

A comparative study in rats investigating the oral effects of iron salts co-crystallized with sucrose found a stark difference in tooth staining. Ferrous sulfate administration led to extrinsic staining on the tooth surface, a well-documented side effect. In contrast, ferric glycerophosphate did not induce any extrinsic staining under identical experimental conditions [1].

Tooth Staining Comparison

Head-to-head

Ferric glycerophosphate
No extrinsic staining

Ferrous sulfate
Induced staining

Absence of staining may support oral supplement product acceptance.

Rat model; iron co-crystallized with sucrose.

Evidence Dimension	Extrinsic Tooth Staining
Target Compound Data	Did not induce extrinsic staining
Comparator Or Baseline	Ferrous Sulfate: Induced extrinsic staining
Quantified Difference	Qualitative (Presence vs. Absence)
Conditions	In vivo rat model; iron salts co-crystallized with sucrose in the diet.

Why This Matters

For pediatric liquid formulations, gummies, or any oral product where aesthetic acceptance is paramount, this absence of staining with ferric glycerophosphate is a critical, quantifiable advantage over ferrous sulfate, directly impacting patient compliance and brand perception.

• [1] Miguel, J. C., Bowen, W. H., & Pearson, S. K. (1997). Effects of iron salts in sucrose on dental caries and plaque in rats. Caries Research, 31(6), 445-450. View Source

Solubility & pH Profile

The physicochemical properties of ferric glycerophosphate offer a distinct formulation advantage over more acidic and highly soluble iron salts. Commercial grades of ferric glycerophosphate exhibit a 1% aqueous solution pH of approximately 4–5 , compared to the pH of 3–4 for a 5% solution of ferrous sulfate [1]. Additionally, its moderate water solubility of 10–100 g/L (at 20°C) contrasts with the extremely high solubility of ferrous sulfate heptahydrate (approx. 1 g/1.5 mL, or >600 g/L) [2], allowing for controlled release or suspension-based formulations.

Solubility & pH Profile

Cross-study comparable

pH 4–5 (1% soln)
Solubility 10–100 g/L

Ferrous sulfate: pH 3–4 (5% soln)
Solubility >600 g/L

Less acidic pH and moderate solubility support formulation compatibility and controlled-release design.

pH measured at different solution concentrations.

Evidence Dimension	pH and Water Solubility
Target Compound Data	pH: approx. 4–5 (1% soln); Solubility: 10–100 g/L (20°C)
Comparator Or Baseline	Ferrous Sulfate: pH 3–4 (5% soln); Solubility: approx. 1 g/1.5 mL (25°C)
Quantified Difference	pH: 1–2 units higher (less acidic); Solubility: significantly lower
Conditions	pH measured in water at 1% concentration for ferric glycerophosphate; at 5% for ferrous sulfate.

Why This Matters

The less acidic pH and lower solubility of ferric glycerophosphate are advantageous for formulations targeting reduced gastric irritation or requiring a less aggressive chemical environment for stability and compatibility with other ingredients.

• [1] Sigma-Aldrich. Iron(II) sulfate heptahydrate. Product Specification. View Source
• [2] ChemicalBook. Ferrous sulfate (7720-78-7). Solubility Data. View Source

Available Commercial Grades

For procurement and formulation consistency, ferric glycerophosphate is available in multiple, well-defined commercial grades. These grades differ primarily in iron content and pH, allowing for tailored selection based on specific application needs. For example, a BPC 63-compliant grade is specified with approximately 14.5% Fe and a 1% solution pH of approximately 4, while an NF-grade product is specified with approximately 17.5% Fe and a 1% solution pH of approximately 5 .

Commercial Grades

Data to verify

BPC 63 ~14.5% Fe, pH ~4

NF ~17.5% Fe, pH ~5

Specification-driven grades allow tailored procurement for target applications.

Manufacturer specifications; verify with supplier.

Evidence Dimension	Product Grade Specifications
Target Compound Data	Grade A (BPC 63): ~14.5% Fe, pH ~4; Grade B (NF): ~17.5% Fe, pH ~5
Comparator Or Baseline	Intra-compound grade variation
Quantified Difference	Difference in Fe content of ~3% and pH of ~1 unit between grades.
Conditions	Commercial product specifications from a major manufacturer.

Why This Matters

The availability of distinct, specification-driven commercial grades empowers procurement teams and formulators to select the precise material characteristics needed for their target application, ensuring batch-to-batch reproducibility and regulatory compliance.

Ferric 1-Glycerophosphate Applications

Dairy-Based Fortification

Given the direct human absorption study demonstrating 5.02% iron uptake from a milk matrix, ferric glycerophosphate is ideally suited for fortifying dairy-based products. Its efficacy is quantitatively validated in this challenging matrix, providing a data-backed alternative to ferrous sulfate. Furthermore, its moderate solubility and less acidic pH make it less likely to destabilize milk proteins or negatively impact flavor, leading to a more palatable and stable final product [1].

Pediatric & Geriatric Oral Supplements

The absence of extrinsic tooth staining, as demonstrated in direct comparison with ferrous sulfate, is a powerful differentiator for products intended for children or long-term use. Formulators can confidently select ferric glycerophosphate for these sensitive populations, mitigating a key compliance barrier associated with traditional iron supplements. The material's pH profile (pH 4-5) is also likely to be more palatable and less irritating than that of more acidic salts [2].

Animal Feed Fortification

The meta-analysis confirming a relative bioavailability range of 86–100% in various livestock species provides a strong evidence base for replacing ferrous sulfate in animal feed. This substitution may be particularly valuable when formulating for animals sensitive to the acidic and highly soluble nature of ferrous sulfate, or when seeking to create a more stable, less reactive premix blend [3].

Controlled-Release Iron Formulations

The moderate water solubility of ferric glycerophosphate (10–100 g/L) positions it as a promising candidate for designing controlled-release or enteric-coated iron delivery systems. This property allows for a slower dissolution profile compared to highly soluble salts like ferrous sulfate, which could be exploited to achieve sustained iron release in the gastrointestinal tract, potentially reducing peak plasma concentrations and associated side effects .

Application

Selection Property

Validation Focus

Dairy-based fortification

Milk matrix absorption data

Reported human absorption endpoint context

Oral supplement formulations

Tooth-staining absence

Oral acceptance endpoint context

Animal feed fortification

Multi-species RBV comparability

Bioavailability endpoint data

Controlled-release iron systems

Moderate water solubility

Dissolution profile in relevant media

• [1] Layrisse, M., Martinez-Torres, C., Divo, M. R., Jaffe, W., & Suarez, J. E. T. (1973). Iron absorption from skim milk enriched with iron glycerophosphate. Archivos Latinoamericanos de Nutricion, 23(1), 145-150. View Source
• [2] Miguel, J. C., Bowen, W. H., & Pearson, S. K. (1997). Effects of iron salts in sucrose on dental caries and plaque in rats. Caries Research, 31(6), 445-450. View Source
• [3] EFSA Panel on Additives and Products or Substances used in Animal Feed (FEEDAP). (2022). Table 5: Relative Bioavailability of Iron Sources. Animals, 12(15), 1981. PMC9367456. View Source